N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-2-[3-methoxy(methylsulfonyl)anilino]acetamide

• Molecular Formula: C18H21ClN2O4S2
• Molecular Weight: 429 g/mol
• IUPAC Name: N-[2-(4-chlorophenyl)sulfanylethyl]-2-(3-methoxy-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C18H21ClN2O4S2/c1-25-16-5-3-4-15(12-16)21(27(2,23)24)13-18(22)20-10-11-26-17-8-6-14(19)7-9-17/h3-9,12H,10-11,13H2,1-2H3,(H,20,22)
• InChI Key: PONLZDHGKCFQEC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)N(CC(=O)NCCSC2=CC=C(C=C2)Cl)S(=O)(=O)C

Description

N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-2-[3-methoxy(methylsulfonyl)anilino]acetamide, also known as C2, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-2-[3-methoxy(methylsulfonyl)anilino]acetamide inhibits CK2 by binding to the ATP-binding site of the enzyme. This leads to the inhibition of CK2 activity and the modulation of downstream signaling pathways. This compound has been shown to induce apoptosis in cancer cells by inhibiting CK2-mediated phosphorylation of pro-apoptotic proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. This compound has also been shown to modulate inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by inhibiting CK2-mediated phosphorylation of tau protein.

Advantages and Limitations for Lab Experiments

N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-2-[3-methoxy(methylsulfonyl)anilino]acetamide is a potent and selective inhibitor of CK2, making it a valuable tool for investigating the role of CK2 in various cellular processes. However, this compound has some limitations for lab experiments, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the use of N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-2-[3-methoxy(methylsulfonyl)anilino]acetamide in scientific research. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of the role of CK2 in the regulation of autophagy and mitophagy. Additionally, this compound could be used in combination with other inhibitors to investigate the synergistic effects of CK2 inhibition in cancer therapy.

Synthesis Methods

The synthesis of N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-2-[3-methoxy(methylsulfonyl)anilino]acetamide involves the reaction of 2-(3-methoxyanilino)acetamide with 2-chloroethyl phenyl sulfide in the presence of a base such as sodium hydride. The resulting intermediate is then treated with methylsulfonyl chloride to yield the final product. The synthesis of this compound has been optimized to achieve high yields and purity.

Scientific Research Applications

N-{2-[(4-chlorophenyl)sulfanyl]ethyl}-2-[3-methoxy(methylsulfonyl)anilino]acetamide has been extensively used in scientific research as a tool to investigate the role of CK2 in various cellular processes. It has been shown to inhibit CK2 activity in vitro and in vivo, leading to the modulation of downstream signaling pathways. This compound has been used to study the role of CK2 in cancer, inflammation, and neurodegenerative diseases.